BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
Flavone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Flavone

Cat. No.: B191248

Essential Safety and Handling Guide for Flavone

This guide provides immediate and essential safety and logistical information for the handling
of Flavone in a laboratory setting. The following procedures are based on established best
practices for handling chemical compounds and should be supplemented by your institution's
specific safety protocols.

Personal Protective Equipment (PPE)

To minimize exposure when handling Flavone, particularly in its powdered form, the use of
appropriate personal protective equipment is mandatory.
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PPE Category

Item

Specification

Eye Protection

Safety Glasses or Goggles

Must be worn at all times to
protect from splashes or
airborne particles. Tightly fitting
safety goggles conforming to
EN 166 (EU) or NIOSH (US)
standards are recommended.

[1]2]

Hand Protection

Nitrile Gloves

Should be worn to prevent skin
contact.[1][3] Gloves must be
inspected before use, and
proper glove removal
technique should be employed
to avoid skin contact with the
product.[2] Change gloves
immediately if they become

contaminated.[3]

Body Protection

Laboratory Coat

A standard lab coat is required
to protect clothing and skin.[1]
[3] The type of body protection
can be chosen based on the
concentration and amount of

the substance being used.[2]

Respiratory Protection

Fume Hood or Dust Mask

When handling the powder
form, work in a chemical fume
hood to prevent inhalation.[3]
[4] If a fume hood is not
available, a dust mask (type
N95 (US) or P1 (EN 143))
should be used.[2]

Operational Plan: Handling and Solution

Preparation
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1. Preparation and Weighing:

» Conduct all weighing and initial preparation of Flavone powder within a certified chemical
fume hood to prevent the inhalation of dust.[1][3]

e Use non-sparking tools to avoid ignition from electrostatic discharge.[1]
o Ensure the balance and surrounding area are clean before and after use.
2. Dissolving the Compound:

e Flavone is soluble in organic solvents such as ethanol, DMSO, and dimethylformamide at
approximately 30 mg/ml.[5]

e For aqueous solutions, it is sparingly soluble. To maximize solubility, first dissolve Flavone in
ethanol and then dilute with the aqueous buffer of choice.[5] Using this method, the solubility
is approximately 0.14 mg/ml in a 1:6 solution of ethanol:PBS (pH 7.2).[5]

e Aqueous solutions are not recommended for storage for more than one day.[5]

» Always handle solutions within the fume hood.

3. Post-Handling:

e Wash hands and any exposed skin thoroughly with soap and water after handling.[2][5]

o Clean the work area to remove any residual contamination.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.[6][7]

If irritation persists, seek medical attention.[7]

Wash off with soap and plenty of water.[7]
Skin Contact Remove any contaminated clothing. If skin

irritation occurs, get medical help.[1]

Move the person to fresh air.[7] If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration.[7] Seek medical attention.

Do NOT induce vomiting.[1] Rinse mouth with
) water.[2] Never give anything by mouth to an
Ingestion , . . .
unconscious person.[2] Seek immediate medical

attention.

Disposal Plan

All waste materials contaminated with Flavone must be treated as chemical waste.[3]

« Solid Waste: Contaminated items such as weighing paper, pipette tips, and gloves should be
collected in a designated and clearly labeled chemical waste container.[3]

o Liquid Waste: Unused or waste solutions of Flavone should be collected in a labeled, sealed
container for hazardous liquid waste.[3] Do not pour down the drain.[2][3]

o Container Disposal: Dispose of the contents and container to an approved waste disposal
plant in accordance with local, state, and federal regulations.[2][3][8]

Flavone Handling Workflow
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Caption: Logical workflow for the safe handling of Flavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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